Cas no 1152522-12-7 (1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole)

1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole structure
1152522-12-7 structure
Product Name:1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
CAS No:1152522-12-7
MF:C13H17N3
MW:215.294182538986
CID:4572787
Update Time:2023-08-10

1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
    • 1-ethyl-2-pyrrolidin-2-ylbenzimidazole
    • CWB52212
    • SBB082203
    • STL284929
    • J3.550.617I
    • 1-Ethyl-2-(2-pyrrolidinyl)-1H-benzoimidazole
    • 1-ethyl-2-(pyrrolidin-2-yl)-1H-benzimidazole
    • 1-Ethyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole
    • Z1262254373
    • 1H-benzimidazole, 1-ethyl-2-(2-pyrrolidinyl)-, dihydrochloride
    • Inchi: 1S/C13H17N3/c1-2-16-12-8-4-3-6-10(12)15-13(16)11-7-5-9-14-11/h3-4,6,8,11,14H,2,5,7,9H2,1H3
    • InChI Key: YEOXWGLZVWHYDC-UHFFFAOYSA-N
    • SMILES: N1CCCC1C1=NC2C=CC=CC=2N1CC

Computed Properties

  • Exact Mass: 215.142
  • Monoisotopic Mass: 215.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.8

1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole Pricemore >>

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